Cas no 5458-43-5 (butane-1,4-diyl bis(2-methylpropane-1-sulfonate))

• Product Name: butane-1,4-diyl bis(2-methylpropane-1-sulfonate)
• CAS No: 5458-43-5
• MF: C₁₂H₂₆O₆S₂
• MW: 330.461242198944
• CID: 942083
• PubChem ID: 229684
• Update Time: 2025-04-19

butane-1,4-diyl bis(2-methylpropane-1-sulfonate) Chemical and Physical Properties

Names and Identifiers

• butane-1,4-diyl bis(2-methylpropane-1-sulfonate)
• 5458-43-5
• DTXSID20969827
• NSC-23522
• NSC23522

• Inchi： 1S/C12H26O6S2/c1-11(2)9-19(13,14)17-7-5-6-8-18-20(15,16)10-12(3)4/h11-12H,5-10H2,1-4H3
• InChI Key： DUMVVUFNUWWIPP-UHFFFAOYSA-N
• SMILES： S(CC(C)C)(=O)(=O)OCCCCOS(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 330.11718
• Monoisotopic Mass: 330.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 496°C at 760 mmHg
• Flash Point: 253.8°C
• Refractive Index: 1.469
• PSA: 86.74
• LogP: 3.93300